1-(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-methoxyphenyl)sulfonyl)butan-1-one

• IUPAC Name: 1-[4-(6-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-4-(4-methoxyphenyl)sulfonylbutan-1-one
• InChI: InChI=1S/C23H27N3O5S2/c1-30-17-5-8-19(9-6-17)33(28,29)15-3-4-22(27)25-11-13-26(14-12-25)23-24-20-10-7-18(31-2)16-21(20)32-23/h5-10,16H,3-4,11-15H2,1-2H3
• InChI Key: AUSANCGZUWTNEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)OC
• Molecular Formula: C23H27N3O5S2
• Molecular Weight: 489.6 g/mol

Description

1-(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-methoxyphenyl)sulfonyl)butan-1-one is a useful research compound. Its molecular formula is C23H27N3O5S2 and its molecular weight is 489.61. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Computational Analysis

Research on compounds structurally similar to 1-(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-methoxyphenyl)sulfonyl)butan-1-one, such as 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, has been conducted. These studies involve crystal structure analysis and density functional theory (DFT) calculations, highlighting reactive sites for electrophilic and nucleophilic nature of the molecules (Kumara et al., 2017).

Anticancer Potential

Another area of research focuses on the anticancer activity of polyfunctional substituted 1,3-thiazoles, which are related to the chemical structure of interest. These studies have shown that compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle exhibit significant anticancer properties (Turov, 2020).

Antimicrobial Studies

Synthesis and antimicrobial studies of new pyridine derivatives, including those structurally related to 1-(4-(6-Methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)-4-((4-methoxyphenyl)sulfonyl)butan-1-one, have been conducted. These studies involve the preparation of benzothiazoles and their derivatives, which have shown considerable antibacterial activity (Patel & Agravat, 2009).

Radioligand Development for PET Imaging

Research involving the synthesis of carbon-11-labeled arylpiperazinylthioalkyl derivatives, related to the compound of interest, has been conducted for developing new PET radioligands. These studies are crucial in the field of nuclear medicine for imaging purposes (Gao, Wang, & Zheng, 2012).